Cas no 55875-47-3 ( )

  structure
  structure
Product Name: 
CAS No:55875-47-3
MF:C9H10BrNO
MW:228.08580160141
CID:944633
PubChem ID:289670
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 2-bromo-4-(dimethylamino)benzaldehyde
    • 2-Brom-4-dimethylamino-benzaldehyd
    • 2-bromo-4-dimethylaminobenzaldehyde
    • 2-bromo-4-dimethylamino-benzaldehyde
    • 2-bromo-p-N,N-dimethylaminobenzaldehyde
    • AC1L6C7N
    • AG-K-89581
    • AR-1D9482
    • CTK1H2267
    • NSC151868
    • AM20040721
    • CMPOSLJLQIYWIJ-UHFFFAOYSA-N
    • 55875-47-3
    • NSC-151868
    • DTXSID90302560
    • SCHEMBL4959729
    •  
    • Inchi: 1S/C9H10BrNO/c1-11(2)8-4-3-7(6-12)9(10)5-8/h3-6H,1-2H3
    • InChI Key: CMPOSLJLQIYWIJ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=O)C=CC(=C1)N(C)C

Computed Properties

  • Exact Mass: 226.9946
  • Monoisotopic Mass: 226.99458g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
  • LogP: 2.32760
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